1-Amino-3,3-difluorocyclobutane-1-carboxylic acid

• IUPAC Name: 1-amino-3,3-difluorocyclobutane-1-carboxylic acid
• InChI: InChI=1S/C5H7F2NO2/c6-5(7)1-4(8,2-5)3(9)10/h1-2,8H2,(H,9,10)
• InChI Key: KSCVQJSNYDFHOT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(F)F)(C(=O)O)N
• Molecular Formula: C5H7F2NO2
• DSSTOX Substance ID: DTXSID40679138
• Molecular Weight: 151.11 g/mol
• CAS No.: 1225532-86-4

Description

1-Amino-3,3-difluorocyclobutane-1-carboxylic acid is a synthetic amino acid. It is also known as this compound hydrochloride. The molecular weight of the hydrochloride form is 187.57.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H7F2NO2.ClH/c6-5(7)1-4(8,2-5)3(9)10;/h1-2,8H2,(H,9,10);1H. This indicates that the molecule contains a cyclobutane ring with two fluorine atoms and an amino group attached to one carbon, and a carboxylic acid group attached to another carbon.

Physical and Chemical Properties Analysis

The physical form of this compound is a powder. It is stored at room temperature.

Scientific Research Applications

• Synthesis and Chemical Properties : Mykhailiuk et al. (2010) synthesized 1-amino-3,3-difluorocyclobutanecarboxylic acid from acetone, highlighting its potential in chemical synthesis and fluorine chemistry (Mykhailiuk, Radchenko, & Komarov, 2010).

• Medical Imaging and Tumor Delineation : Shoup and Goodman (1999) developed fluorine-18 labeled 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC) for use in positron emission tomography (PET) for tumor delineation, indicating its application in medical imaging (Shoup & Goodman, 1999).

• Solid-State NMR and Peptide Research : Tkachenko et al. (2014) designed a monofluoro-substituted amino acid for use as a label in solid-state 19F NMR distance measurements in peptides, demonstrating its application in structural biology and peptide research (Tkachenko et al., 2014).

• Cancer Imaging : Martarello et al. (2002) synthesized syn- and anti-1-amino-3-[18F]fluoromethyl-cyclobutane-1-carboxylic acid (FMACBC) for PET imaging in brain tumor models, suggesting its utility in oncology (Martarello et al., 2002).

• Neutron Capture Therapy : Kabalka and Yao (2003) synthesized a boronated aminocyclobutanecarboxylic acid for potential use in neutron capture therapy, indicating its application in therapeutic research (Kabalka & Yao, 2003).

• Prostate Carcinoma Diagnosis : Ren et al. (2016) performed a meta-analysis on the use of 18F-FACBC PET/CT in the diagnosis of recurrent prostate carcinoma, showing its relevance in cancer diagnostics (Ren, Yuan, Wen, & Yang, 2016).

Mechanism of Action

Target of Action

The primary targets of 1-Amino-3,3-difluorocyclobutane-1-carboxylic acid are currently unknown. This compound is a relatively new molecule and research is ongoing to identify its specific targets and their roles in biological systems .

Mode of Action

It is known that the compound interacts with its targets through its amino and carboxylic acid groups .

Pharmacokinetics

The compound’s solubility and stability suggest that it may have good bioavailability .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.